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Compound of Interest

Compound Name: Guanidine, carbonate

Cat. No.: B1580651

This guide provides essential safety and logistical information for the proper disposal of
guanidine carbonate, tailored for research, scientific, and drug development professionals.
Following these procedural steps is critical for ensuring laboratory safety and environmental
protection.

Immediate Safety and Handling

Guanidine carbonate is a hazardous chemical that requires careful handling. It is harmful if
swallowed, causes significant skin and eye irritation, and may lead to respiratory irritation.[1][2]
[3] It is also recognized as being harmful to aquatic life with long-lasting effects.[3][4] Therefore,
adherence to strict safety protocols is mandatory.

Essential Personal Protective Equipment (PPE) includes:
o Eye Protection: Chemical safety goggles or glasses.[2][5]
» Skin Protection: A lab coat and chemically resistant gloves.[2][5]

» Respiratory Protection: A dust respirator, especially in poorly ventilated areas or when
generating dust.[3][5]

Quantitative Safety Data

The following table summarizes key quantitative data for guanidine carbonate, crucial for risk
assessment and handling procedures.
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Parameter Value Species/Condition Reference

Acute Oral Toxicity

350 mg/k Mouse 115
(LDS50) a/kg [1]5]
1045 mg/kg Rat [1][4]
Acute Dermal Toxicity

> 2000 mg/kg Rat [6]
(LD50)
Water Solubility 450 g/L at 20°C [6]
pH 11.2 40 g/L solution [6]
Decomposition

197 °C N/A [6]
Temperature

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the safe disposal of guanidine
carbonate waste, from initial handling to final disposal.

Experimental Protocol: Waste Disposal

Objective: To safely collect, store, and dispose of guanidine carbonate waste in compliance
with safety regulations.

Materials:

o Guanidine carbonate waste (solid)

e Appropriate PPE (see above)

e Sealable, clearly labeled waste container
e Shovel or scoop

e Soap and water

o Access to a designated chemical waste storage area

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pim-resources.coleparmer.com/sds/96233.pdf
https://www.oxfordlabfinechem.com/msds/(G-04477)%20GUANIDINE%20CARBONATE%20(For%20Synthesis).pdf
https://pim-resources.coleparmer.com/sds/96233.pdf
https://www.stobec.com/DATA/PRODUIT/1795~v~msds_8156.pdf
https://www.fishersci.it/store/msds?partNumber=10214870&countryCode=IT&language=en
https://www.fishersci.it/store/msds?partNumber=10214870&countryCode=IT&language=en
https://www.fishersci.it/store/msds?partNumber=10214870&countryCode=IT&language=en
https://www.fishersci.it/store/msds?partNumber=10214870&countryCode=IT&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Methodology:

» Risk Assessment and Preparation:

o Before handling, review the Safety Data Sheet (SDS).

o Ensure the work area is well-ventilated to minimize dust inhalation.[5]

o Don all required PPE, including safety goggles, gloves, a lab coat, and a dust respirator.[3]

[5]

o Waste Collection and Containment:

o For spills or unused product, carefully collect the solid material.

o Use a shovel or appropriate tools to transfer the waste into a designated container.[5]

o Crucially, perform this step without creating dust.[2][7]

o Securely seal the container to prevent leakage or spillage.

o Labeling and Temporary Storage:

o Clearly label the waste container with "Guanidine Carbonate Waste" and appropriate
hazard symbols (e.g., Harmful, Irritant).

o Store the sealed container in a cool, dry, and well-ventilated designated chemical waste
area.[5]

o Ensure the storage location is away from incompatible materials, specifically strong
oxidizing agents and strong acids.[1][8][9]

o Professional Disposal:

o The primary and recommended method of disposal is through a licensed professional
waste disposal company.[2][10]
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o Contact your institution's Environmental Health and Safety (EHS) office to arrange for
pickup.

o Never dispose of guanidine carbonate down the drain, as it is harmful to aquatic life.[2][4]

o Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[8]

e Decontamination:

o After collecting the waste, clean the affected area and any tools used by spreading water
on the contaminated surface and washing with soap and water.[1][5]

o Remove and wash contaminated clothing before reuse.[1]

o Wash hands thoroughly with soap and water after completing the procedure.[2]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper and safe disposal of guanidine
carbonate.
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Step 1: Wear Full PPE
(Goggles, Gloves, Lab Coat, Respirator)

Step 2: Collect Waste
- Minimize dust generation
- Place in a sealed, compatible container

Step 3: Label Waste Container
- '‘Guanidine Carbonate'
- Hazard Symbols (Harmful, Irritant)

Step 4: Temporary Storage
- Cool, dry, well-ventilated area
- Away from acids & oxidizing agents

Step 5: Professional Disposal
- Contact licensed waste disposal service
- Follow local/regional regulations

Step 6: Decontaminate
- Clean spill area and equipment
- Wash hands thoroughly

@ste Disposed Safely
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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